BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Monograph: 2-
Chloroethylmethyldichlorosilane

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: 2-Chloroethylmethyldichlorosilane
CAS No.: 7787-85-1
Cat. No.: B1581314

CAS No: 7787-85-1 Document Type: Advanced Handling & Safety Protocol Version: 1.0
(Scientific Reference)

Executive Summary

2-Chloroethylmethyldichlorosilane is a bifunctional organosilane intermediate used primarily
as a coupling agent and surface modifier in drug delivery systems and solid-phase synthesis.
Its dual reactivity profile—comprising highly hydrolyzable silicon-chlorine bonds and a robust
alkyl-halide tail—makes it a critical tool for anchoring organic pharmacophores to inorganic
substrates (e.g., silica nanopatrticles, glass surfaces).

However, this utility comes with a steep risk profile. It is not merely "corrosive”; it is a water-
reactive lachrymator that generates hydrogen chloride (HCI) gas upon contact with ambient
moisture. This guide moves beyond standard SDS boilerplate to provide the mechanistic logic
required for safe, high-integrity experimental execution.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Property

Specification

Technical Note

Chemical Name

2-
Chloroethylmethyldichlorosilan

Systematic naming indicates

two distinct reactive centers.

e
Distinct from its isomer, 1-
CAS Number 7787-85-1 chloroethyltrichlorosilane (CAS
7787-82-8).[1][2][3]
Formula CsH7CIsSi MW: 177.53 g/mol

Physical State

Colorless to pale yellow liquid

Fumes in air due to hydrolysis.

High boiling point allows for

Boiling Point ~157 °C high-temperature
functionalization.
) Denser than water; sinks and
Density 1.26 g/mL (at 20°C) ) )
reacts violently at the interface.
] Combustible Liquid. Vapors
Flash Point ~55 °C (Est.) ] ]
can form explosive mixtures.
Soluble in anhydrous toluene,
Solubility Reacts with water hexane, THF, and

dichloromethane.

Hazard Assessment & Toxicology: The "Why"

Behind the Risk

To handle this compound safely, one must understand the mechanism of injury, which operates

on two timescales:

A. Immediate Acute Threat: Hydrolysis

Upon contact with mucous membranes (eyes, lungs) or skin, the Si-Cl bonds undergo rapid

hydrolysis driven by tissue moisture.

e Reaction:
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o Consequence: This is not a thermal burn but a chemical dehydration and acid cauterization.
The generated HCI gas causes immediate respiratory spasm and pulmonary edema if
inhaled.

B. Latent Threat: Alkylation

The 2-chloroethyl moiety resembles the structure of nitrogen mustards (though significantly
less potent).

e Mechanism: The terminal carbon-chlorine bond (

) is an electrophile. While less reactive than the silane center, prolonged exposure can
theoretically lead to alkylation of DNA or proteins.

o Implication: Treat all skin exposures as potential systemic toxicity hazards, not just acid
burns.

Advanced Handling & Storage Protocols
A. The "Dry Chain" Principle

The integrity of this reagent—and the safety of the user—depends on maintaining a continuous
"dry chain" (exclusion of moisture).

e Primary Barrier: Handle exclusively in a fume hood or glovebox.

 Inert Atmosphere: Argon is preferred over Nitrogen due to its higher density, which blankets
the liquid surface more effectively in open vessels.

o Glassware: All glassware must be oven-dried (>120°C for 4 hours) and purged with inert gas.
Surface silanols on "wet" glass will consume the reagent instantly.

B. Transfer Protocol (Cannula/Syringe)

Do not pour this reagent. Pouring increases surface area for hydrolysis and releases HCI
fumes.

Step-by-step Syringe Transfer:
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Pressure Equalization: Insert a needle connected to an inert gas line (bubbler) into the
reagent bottle septum to prevent vacuum formation.

Draw: Use a dry, glass syringe with a Luer-lock needle. Draw the liquid slowly to avoid
cavitation.

Transfer: Inject directly into the reaction solvent (e.g., anhydrous Toluene) below the liquid
surface.

Neutralization: Immediately pull anhydrous alcohol (e.g., isopropanol) into the contaminated
syringe to quench residual silane before cleaning.

C. Storage

Container: Store in the original container with a Teflon-lined septum cap.

Environment: Flammables cabinet, cool (<25°C), and strictly separated from oxidizers and
bases.

Shelf Life: Check for turbidity (cloudiness), which indicates hydrolysis and formation of
siloxane polymers. If cloudy, the reagent titer is compromised.

Emergency Response & Neutralization

Standard "Water Flush" Disclaimer: While water flushing is the standard for skin exposure, do

not add water directly to a spill of the neat chemical.
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Scenario

Protocol

Mechanistic Logic

Skin Contact

Immediate Wipe -> Flush.
Quickly wipe excess liquid with
a dry gauze, then flood with

water for 15+ mins.

Reducing the bulk liquid
volume before adding water
minimizes the exothermic heat

of hydrolysis on the skin.

Eye Contact

Flood Immediately. Do not

wipe. Irrigate for 30 mins.

The eye's moisture has
already triggered the reaction;

dilution is the only solution.

Cover with Dry Sand/Lime. Do

Sand absorbs the liquid; Lime

(CaO) neutralizes the

Spill (Bench) generated acid. Scoop into a
not use water. _
waste container for hazardous
disposal.
Water will accelerate HCI
Ei Dry Chemical or CO2. Do NOT  production and potentially
ire

use water jet.

spread the fire via floating

burning liquid.

Synthesis Applications in Drug Development[8][9]

This silane is a "linker" molecule. It is used to functionalize inorganic surfaces (silica, iron oxide

nanoparticles) to create a reactive "handle" (the chloroethyl group) for attaching drug

molecules.

Workflow Visualization: Surface Functionalization &

Drug Tethering
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Caption: Two-stage immobilization strategy. Step 1 anchors the silane to the silica substrate.
Step 2 utilizes the chloroethyl tail to covalently bind a drug molecule via nucleophilic
substitution.

Experimental Note on Step 2 (Substitution)

The chloride on the ethyl group is a primary alkyl halide but is not exceptionally reactive due to
the proximity of the silicon atom (beta-silicon effect is less relevant here than in vinyl silanes,
but steric hindrance applies).

o Optimization: Reactions with amines often require an iodide catalyst (e.g., Nal or KI) to
convert the chloro- linker to a more reactive iodo- linker in situ (Finkelstein condition).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. apacpharma.com [apacpharma.com]

2. Category of chemicals: Silane reagent - chemBlink [chemblink.com]

3. Silanes & Silicon Compounds - Gelest, Inc. [gelest.com]

e To cite this document: BenchChem. [Technical Monograph: 2-
Chloroethylmethyldichlorosilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1581314#2-chloroethylmethyldichlorosilane-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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